N-[6-amino-1-(2-methoxyethyl)-2,4-dioxopyrimidin-5-yl]-N-benzylpentanamide

• IUPAC Name: N-[6-amino-1-(2-methoxyethyl)-2,4-dioxopyrimidin-5-yl]-N-benzylpentanamide
• InChI: InChI=1S/C19H26N4O4/c1-3-4-10-15(24)23(13-14-8-6-5-7-9-14)16-17(20)22(11-12-27-2)19(26)21-18(16)25/h5-9H,3-4,10-13,20H2,1-2H3,(H,21,25,26)
• InChI Key: MTNHCNPGSRNUTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N(CC1=CC=CC=C1)C2=C(N(C(=O)NC2=O)CCOC)N
• Molecular Formula: C19H26N4O4
• Molecular Weight: 374.4 g/mol

Description

N-[6-amino-1-(2-methoxyethyl)-2,4-dioxopyrimidin-5-yl]-N-benzylpentanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BZP, and it has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

BZP exerts its pharmacological effects by modulating the activity of ion channels and receptors in the central nervous system. It has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability. BZP also inhibits the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
BZP has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the excitability of neurons, which can lead to a reduction in seizures and neuropathic pain. BZP has also been shown to have anti-inflammatory effects, which can reduce inflammation and tissue damage in various disease states.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. BZP also has potent pharmacological effects, which make it a useful tool for investigating the mechanisms underlying various neurological disorders. However, BZP also has some limitations. It has a relatively short half-life, which can make it difficult to study its long-term effects. BZP also has potential toxicity concerns, which need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on BZP. One area of interest is the development of BZP-based drugs for the treatment of neurological disorders. Another area of interest is the investigation of the long-term effects of BZP on neuronal function and behavior. Finally, the development of new methods for synthesizing and purifying BZP could lead to more efficient and cost-effective production of this compound.
Conclusion:
In conclusion, N-[6-amino-1-(2-methoxyethyl)-2,4-dioxopyrimidin-5-yl]-N-benzylpentanamide is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on BZP could lead to the development of new drugs for the treatment of neurological disorders and a better understanding of the mechanisms underlying these disorders.

Synthesis Methods

The synthesis of BZP involves several steps, including the reaction of benzylamine with 2,4-pentanedione, followed by the reaction of the resulting compound with 2-methoxyethylamine. The final step involves the reaction of the resulting compound with ammonium acetate to obtain BZP. The purity of the compound can be increased by recrystallization using a suitable solvent.

Scientific Research Applications

BZP has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potent anticonvulsant, analgesic, and anti-inflammatory properties. BZP has also been investigated for its potential use in the treatment of epilepsy, neuropathic pain, and other neurological disorders.